2-(5-Chloro-2-nitrobenzyl)pyridine

• Molecular Formula: C12H9ClN2O2
• Molecular Weight: 248.66 g/mol
• IUPAC Name: 2-[(5-chloro-2-nitrophenyl)methyl]pyridine
• InChI: InChI=1S/C12H9ClN2O2/c13-10-4-5-12(15(16)17)9(7-10)8-11-3-1-2-6-14-11/h1-7H,8H2
• InChI Key: VLUQBRDHRYJNLP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CC2=C(C=CC(=C2)Cl)[N+](=O)[O-]

Description

2-(5-Chloro-2-nitrobenzyl)pyridine is a useful research compound. Its molecular formula is C12H9ClN2O2 and its molecular weight is 248.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 22.44 g of potassium tert-butoxide in 500 ml of dimethyl sulfoxide are slowly added 8.66 g of 4-chloronitrobenzene and 8.2 g of 2-chloromethylpyridine dissolved in 100 ml of dimethyl sulfoxide. After 18 hours at room temperature, the mixture is hydrolysed with saturated ammonium chloride solution and extracted three times with dichloromethane. The organic phase is dried over anhydrous sodium sulfate and concentrated. The residue is filtered through silica H, eluting with dichloromethane, to give 10.695 g of the expected product.

Synthesis routes and methods II

Procedure details

8.66 g of 4-chloronitrobenzene and 8.2 g of 2-chloromethylpyridine in solution in 100 ml of dimethyl sulfoxide are slowly added to 22.44 g of potassium tert-butoxide in 500 ml of dimethyl sulfoxide. After 18 hours at room temperature, the mixture is hydrolyzed with a saturated ammonium chloride solution and extracted three times with dichloromethane. The organic phase is dried over anhydrous sodium sulfate and concentrated. The residue is filtered on silica H (eluent dichloromethane) in order to obtain 10.695 g of the expected product.